Cas no 890014-48-9 (2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 890014-48-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD06255261
• CID: 4664047
• PubChem ID: 4737042
• Update Time: 2025-10-29

2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 5-amino-3-phenyl-
• 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid

• MDL： MFCD06255261
• Inchi： 1S/C11H11N3O2/c12-10-6-9(8-4-2-1-3-5-8)13-14(10)7-11(15)16/h1-6H,7,12H2,(H,15,16)
• InChI Key： WNFHTBGHJPWRNB-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C(N)=CC(C2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid

Comprehensive Guide to 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid (CAS No. 890014-48-9): Properties, Applications, and Market Insights

2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid (CAS No. 890014-48-9) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure combining an acetic acid moiety with a 5-amino-3-phenyl-1H-pyrazole core, making it valuable for various synthetic applications. The compound's molecular formula is C₁₁H₁₁N₃O₂, with a molecular weight of 217.23 g/mol.

Recent interest in 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid has grown due to its potential as a building block for drug discovery. Researchers are particularly interested in its pharmacophore properties, as the pyrazole ring system is known to exhibit diverse biological activities. The presence of both amino and carboxylic acid functional groups allows for versatile chemical modifications, making it valuable for creating novel small molecule therapeutics.

The compound's physical properties include a white to off-white crystalline appearance with moderate solubility in polar organic solvents. Its chemical stability under standard conditions makes it suitable for various synthetic applications. Current research focuses on optimizing its synthetic pathways to improve yield and purity, addressing common questions about scale-up production challenges for this intermediate.

In pharmaceutical applications, 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid serves as a key intermediate for developing potential anti-inflammatory agents and kinase inhibitors. The pyrazole-acetic acid structure mimics several bioactive compounds, leading to investigations into its structure-activity relationships. Recent publications highlight its use in designing novel targeted therapies, particularly in oncology research where small molecule inhibitors are in high demand.

The agrochemical industry has also shown interest in derivatives of 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid for developing new crop protection agents. Its structural features suggest potential as a precursor for herbicidal or fungicidal compounds, aligning with current trends in sustainable agriculture and green chemistry initiatives. Researchers are exploring its mode of action against various plant pathogens.

Market analysis indicates growing demand for specialty chemical intermediates like 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid, particularly in the Asia-Pacific region. The compound's supply chain considerations include availability of raw materials and regulatory compliance for pharmaceutical use. Current price trends reflect its niche application status, with custom synthesis services offering competitive options for research quantities.

Quality control for 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid typically involves HPLC analysis to verify purity, with most commercial samples available at ≥95% purity. Storage recommendations emphasize protection from moisture and light to maintain chemical integrity. Safety data indicates standard laboratory precautions are sufficient when handling this material, following good chemical hygiene practices.

Future research directions for 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid include exploring its potential in bioconjugation chemistry and as a scaffold for combinatorial libraries. The compound's versatility makes it attractive for medicinal chemistry programs targeting various disease areas. Ongoing studies are investigating its metabolic stability and potential for prodrug development.

For researchers sourcing 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid, important considerations include supplier reliability, batch-to-batch consistency, and available technical documentation. The compound's synthetic route often involves multi-step procedures starting from phenylhydrazine derivatives, with optimization focusing on atom economy and green chemistry principles.

In conclusion, 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetic acid (CAS No. 890014-48-9) represents an important chemical building block with diverse applications in life sciences research. Its unique molecular architecture offers numerous opportunities for structure-based drug design, while its commercial availability supports broader investigation of its potential uses. As research continues, this compound may play an increasingly significant role in developing next-generation therapeutic agents and agricultural chemicals.